N-(4,7-dimethylbenzo[d]thiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C18H16N4OS/c1-10-7-8-11(2)16-14(10)20-18(24-16)21-17(23)15-12(3)19-13-6-4-5-9-22(13)15/h4-9H,1-3H3,(H,20,21,23)
• InChI Key: OXUXKIXJBNXNBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=N2)NC(=O)C3=C(N=C4N3C=CC=C4)C
• Molecular Formula: C18H16N4OS
• Molecular Weight: 336.4 g/mol
• CAS No.: 1170512-82-9

Description

“N-(4,7-dimethylbenzo[d]thiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide” is a chemical compound that belongs to the class of thiazoles. Thiazoles are heterocyclic organic compounds that have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The structure of similar compounds was analyzed based on IR, 1H, 13C NMR and mass spectral data. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include coupling reactions and treatment with chloroethyl compounds. Further analysis would require more specific information about the compound.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antituberculosis Activity

Research has demonstrated that compounds similar to N-(4,7-dimethylbenzo[d]thiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide show potent activity against tuberculosis strains, including multi- and extensive drug-resistant strains. These compounds have been shown to have excellent selective potency and encouraging pharmacokinetics, making them a promising class of anti-tuberculosis agents (Moraski et al., 2011).

Anticonvulsant Activity

A study on similar compounds reported the synthesis of derivatives of imidazo[1,2-a]pyridine and their evaluation for anticonvulsant activity. One of the synthesized compounds demonstrated significant activity against seizures induced by the maximal electroshock (MES) test (Cesur & Cesur, 1994).

Cytotoxic Heterocyclic Compounds

A study focusing on the synthesis of novel heterocyclic compounds, including derivatives similar to the compound , showed promising cytotoxic activity against certain cell lines. These compounds displayed growth inhibitory effects, indicating potential applications in cancer therapy (Mansour et al., 2020).

Antimicrobial Activity

Compounds structurally related to this compound have been synthesized and evaluated for their antimicrobial properties. These compounds demonstrated antimicrobial activity, suggesting potential use in combating microbial infections (Bondock et al., 2008).

Mechanism of Action

Target of Action

The primary target of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide is DprE1 , a key enzyme in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall . This makes it a potential target for anti-tubercular compounds .

Mode of Action

The compound interacts with its target, DprE1, inhibiting its function . This interaction disrupts the synthesis of arabinogalactan, leading to a weakened cell wall and ultimately, the death of the mycobacterium .

Biochemical Pathways

The compound affects the arabinogalactan biosynthesis pathway . By inhibiting DprE1, it disrupts the formation of arabinogalactan, a crucial component of the mycobacterial cell wall . The downstream effect of this disruption is a compromised cell wall, which can lead to cell lysis and death .

Pharmacokinetics

The admet calculation for similar compounds showed a favourable pharmacokinetic profile .

Result of Action

The result of the compound’s action is the inhibition of mycobacterial growth due to the disruption of cell wall synthesis . This leads to a weakened cell wall, potentially causing cell lysis and death .

Safety and Hazards

Compounds similar to “N-(4,7-dimethylbenzo[d]thiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide” have been evaluated for anti-inflammatory activity and can be considered safe anti-inflammatory agents.

Future Directions

Future research could focus on synthesizing simpler molecules with more suitable drug-like properties. This could involve maintaining the central 2-aminothiazole core but shrinking the overall structure.

Biochemical Analysis

Biochemical Properties

Benzothiazole derivatives have been found to exhibit anti-tubercular activity . They interact with various enzymes and proteins, potentially influencing biochemical reactions .

Cellular Effects

The cellular effects of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide are not well-documented. Benzothiazole derivatives have shown inhibitory effects against M. tuberculosis, suggesting potential impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The exact molecular mechanism of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide is not known. Benzothiazole derivatives have been found to inhibit the growth of M. tuberculosis, suggesting potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .